Cas no 2411592-27-1 ((2S,3R)-2-methyl-3-(methylsulfonylmethyl)azetidine;hydrochloride)

• Product Name: (2S,3R)-2-methyl-3-(methylsulfonylmethyl)azetidine;hydrochloride
• CAS No: 2411592-27-1
• MF: C₆H₁₄ClNO₂S
• MW: 199.69885969162
• MDL: MFCD32670478
• CID: 5194698
• PubChem ID: 154703380
• Update Time: 2026-03-05

(2S,3R)-2-methyl-3-(methylsulfonylmethyl)azetidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-Methyl-3-((methylsulfonyl)methyl)azetidine hydrochloride
• (2S,3R)-2-methyl-3-(methylsulfonylmethyl)azetidine;hydrochloride
• E88360
• (2S,3R)-3-(Methanesulfonylmethyl)-2-methylazetidine HCl
• (2S,3R)-3-(methanesulfonylmethyl)-2-methylazetidine hydrochloride
• (2S,3R)-2-METHYL-3-(METHYLSULFONYLMETHYL)AZETIDINE HYDROCHLORIDE
• 2411592-27-1
• 2387569-27-7
• MFCD32670478
• PS-18270

• MDL： MFCD32670478
• Inchi： 1S/C6H13NO2S.ClH/c1-5-6(3-7-5)4-10(2,8)9;/h5-7H,3-4H2,1-2H3;1H/t5-,6-;/m0./s1
• InChI Key： IKZNUAOSIURECY-GEMLJDPKSA-N
• SMILES： Cl.S(C)(C[C@@H]1CN[C@H]1C)(=O)=O

Computed Properties

• Exact Mass: 199.0433776g/mol
• Monoisotopic Mass: 199.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6

Additional information on (2S,3R)-2-methyl-3-(methylsulfonylmethyl)azetidine;hydrochloride

Comprehensive Overview of (2S,3R)-2-methyl-3-(methylsulfonylmethyl)azetidine hydrochloride (CAS No. 2411592-27-1)

The compound (2S,3R)-2-methyl-3-(methylsulfonylmethyl)azetidine hydrochloride (CAS No. 2411592-27-1) is a highly specialized chiral azetidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the methylsulfonylmethyl moiety and the stereospecific 2S,3R configuration, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting neurological disorders, metabolic diseases, and inflammation pathways.

In recent years, the demand for chiral building blocks like (2S,3R)-2-methyl-3-(methylsulfonylmethyl)azetidine hydrochloride has surged, driven by the growing emphasis on enantioselective synthesis in medicinal chemistry. The compound's azetidine ring system is particularly noteworthy, as this four-membered nitrogen heterocycle is gaining attention for its conformational rigidity and bioisosteric properties. These characteristics are crucial for designing molecules with improved pharmacokinetic profiles and reduced off-target effects, addressing key challenges in modern drug development.

The methylsulfonylmethyl group in this molecule contributes to its polarity and potential hydrogen-bonding capacity, factors that are increasingly important in contemporary drug design paradigms. With the pharmaceutical industry's shift toward "beyond Rule of Five" (bRo5) molecules, compounds like CAS No. 2411592-27-1 are becoming more relevant. This trend aligns with current searches for "chiral sulfone derivatives in drug discovery" and "constrained heterocycles for CNS targets," reflecting the scientific community's growing interest in such structural motifs.

Synthetic accessibility is another advantage of (2S,3R)-2-methyl-3-(methylsulfonylmethyl)azetidine hydrochloride, as evidenced by recent publications describing efficient routes to similar azetidine scaffolds. The hydrochloride salt form (indicated by the hydrochloride suffix) enhances the compound's stability and solubility, addressing common formulation challenges. These properties are particularly valuable when developing oral medications, a topic frequently searched in relation to "improving drug bioavailability through salt formation."

From a regulatory perspective, the compound's well-defined stereochemistry (2S,3R configuration) meets the stringent requirements of modern pharmaceutical quality control. This aspect is crucial given increasing regulatory scrutiny of chiral impurities, a subject often queried as "ICH guidelines for stereoisomeric purity." The presence of both the methyl and methylsulfonylmethyl substituents on the azetidine ring creates opportunities for diverse derivatization, making it a versatile intermediate for structure-activity relationship (SAR) studies.

In the context of green chemistry initiatives, researchers are exploring sustainable synthetic approaches to compounds like CAS No. 2411592-27-1. This aligns with frequent searches for "green synthesis of nitrogen heterocycles" and "catalytic asymmetric synthesis of pharmaceutical intermediates." The compound's potential for further functionalization makes it attractive for parallel synthesis and combinatorial chemistry approaches, techniques that remain highly relevant in high-throughput drug discovery programs.

The physicochemical properties of (2S,3R)-2-methyl-3-(methylsulfonylmethyl)azetidine hydrochloride warrant particular attention. Its balanced lipophilicity, influenced by both the azetidine core and the methylsulfonylmethyl group, may contribute to favorable membrane permeability while maintaining sufficient aqueous solubility. This balance is increasingly sought after in drug candidates, as reflected in searches for "optimizing drug-like properties of small molecules." Computational chemistry studies suggest this compound could serve as a valuable scaffold for designing molecules with improved blood-brain barrier penetration, a property crucial for CNS-targeted therapeutics.

Recent patent literature reveals growing interest in azetidine-containing compounds across multiple therapeutic areas, further underscoring the importance of intermediates like CAS No. 2411592-27-1. The compound's structural features appear in several investigational new drug (IND) applications, particularly in programs targeting protein-protein interactions and allosteric modulation. These applications correspond to trending searches about "new approaches to difficult drug targets" and "small molecule modulators of protein function."

Quality control aspects of (2S,3R)-2-methyl-3-(methylsulfonylmethyl)azetidine hydrochloride are equally important. Advanced analytical techniques, including chiral HPLC and LC-MS, are typically employed to ensure the compound's stereochemical purity and to quantify any potential impurities. This aligns with industry concerns about "control of genotoxic impurities in APIs" and "analytical method development for chiral compounds," both frequent topics in pharmaceutical quality discussions.

Looking forward, the scientific community anticipates expanded applications for CAS No. 2411592-27-1 in fragment-based drug discovery and molecular glue development. These emerging areas, often searched as "new paradigms in drug discovery," benefit from structurally constrained, yet functionalizable building blocks like this azetidine derivative. The compound's potential utility in PROTAC (proteolysis targeting chimera) design is another area of active investigation, connecting to searches about "targeted protein degradation therapeutics."

In conclusion, (2S,3R)-2-methyl-3-(methylsulfonylmethyl)azetidine hydrochloride represents a sophisticated chemical tool with broad potential in life sciences research. Its combination of stereochemical definition, functional group diversity, and favorable physicochemical properties positions it as a valuable asset in addressing current challenges in medicinal chemistry. As research continues to explore the boundaries of drug discovery, compounds like CAS No. 2411592-27-1 will undoubtedly play increasingly important roles in developing next-generation therapeutics.